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Compound of Interest

Compound Name: Cerium(3+);acetate;hydrate

Cat. No.: B15361474

This document provides a detailed overview of the crystal structure of cerium(lll) acetate
hydrate, intended for researchers, scientists, and professionals in drug development. It covers
the crystallographic data, experimental protocols for structure determination, and a visual
representation of the experimental workflow.

Introduction

Cerium(lll) acetate hydrate (Ce(CHsCOO)s-xH20) is an inorganic compound that has garnered
interest due to the luminescent properties of the cerium ion and its potential applications in
materials science and as a precursor for the synthesis of cerium-containing nanomaterials.
Understanding its crystal structure is fundamental to elucidating its properties and predicting its
behavior in various applications. The crystal structure of cerium(lll) acetate is known to exist in
different hydration states, with the sesquihydrate (x = 1.5) and monohydrate (x = 1.0) forms
being well-characterized.

Crystallographic Data

The crystal structures of cerium(lll) acetate sesquihydrate and monohydrate have been
determined by single-crystal X-ray diffraction. The key crystallographic parameters are
summarized in the tables below for easy comparison.

Table 1: Crystallographic Data for Cerium(lll) Acetate Sesquihydrate (Ce(CH3COO)s - 1.5H20)
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Parameter Value
Chemical Formula C12H24Ce2015
Formula Weight 732.59 g/mol
Crystal System Monoclinic
Space Group P2i/c

a 14.370(3) A
b 10.021(2) A
C 17.585(4) A
a 90°

B 109.11(3)°

y 90°

Volume 2394.9(9) As
z 4

Density (calculated) 2.030 g/cm3

Table 2: Crystallographic Data for Cerium(lll) Acetate Monohydrate (Ce(CH3sCOO)s

- H20)
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Parameter Value
Chemical Formula CeH11CeO7
Formula Weight 347.28 g/mol
Crystal System Monoclinic
Space Group P21/n

a 7.935(2) A

b 9.728(3) A

c 14.881(5) A
a 90°

B 98.78(2)°

y 90°

Volume 1132.8(6) A3
z 4

Density (calculated) 2.036 g/cm3

Experimental Protocols

The determination of the crystal structure of cerium(lll) acetate hydrates involves two primary

stages: synthesis of single crystals and single-crystal X-ray diffraction analysis.

A common method for the preparation of cerium(lll) acetate hydrate single crystals is through

the slow evaporation of an aqueous solution.

o Materials: Cerium(lll) carbonate (Cez2(COs)s), glacial acetic acid (CHsCOOH), deionized

water.

e Procedure:

o An excess of cerium(lll) carbonate is slowly added to a solution of glacial acetic acid in

deionized water with constant stirring.
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[e]

The mixture is gently heated to facilitate the reaction and dissolution of the cerium salt.

o

The resulting solution is filtered to remove any unreacted cerium carbonate.

[¢]

The clear filtrate is allowed to stand at room temperature for slow evaporation.

[¢]

Single crystals suitable for X-ray diffraction typically form over a period of several days to
weeks.

The crystal structure is determined using a single-crystal X-ray diffractometer.

 Instrumentation: A four-circle single-crystal X-ray diffractometer equipped with a CCD or
CMOS detector. Graphite-monochromated Mo Ka radiation (A = 0.71073 A) is commonly
used.

e Procedure:

[e]

A suitable single crystal is selected and mounted on a goniometer head.

o The crystal is placed in a stream of cold nitrogen gas to maintain a constant temperature
(e.g., 100 K or 293 K) during data collection, which minimizes thermal vibrations and
potential crystal degradation.

o The unit cell parameters are determined from a preliminary set of diffraction frames.

o A full sphere of diffraction data is collected by rotating the crystal through a series of
omega (w) and phi (@) scans.

o The collected diffraction intensities are corrected for Lorentz and polarization effects. An
absorption correction is also applied.

o The crystal structure is solved using direct methods or Patterson methods and refined by
full-matrix least-squares on F2.

o All non-hydrogen atoms are refined anisotropically. Hydrogen atoms are typically placed in
calculated positions and refined using a riding model.
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Visualizations

The following diagram illustrates the experimental workflow for the determination of the crystal
structure of cerium(lll) acetate hydrate.
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Synthesis of Cerium(lll) Acetate Solution

Slow Evaporation

Single Crystal Formation

l

Crystal Selection and Mounting

X-ray Diffraction Data Collection

Data Processing and Correction

Structure Solution (Direct/Patterson Methods)

Structure Refinement (Least-Squares)

Final Crystal Structure Model
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Crystal Structure Determination Workflow
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 To cite this document: BenchChem. [Crystal Structure of Cerium(lll) Acetate Hydrate: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15361474#crystal-structure-of-cerium-iii-acetate-
hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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